Cas no 2202078-76-8 (2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine)

• Product Name: 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine
• CAS No: 2202078-76-8
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5325388
• Update Time: 2025-07-19

2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(3,3-difluorocyclobutyl)methoxy]-3-methylpyridine
• 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine

• Inchi： 1S/C11H13F2NO/c1-8-3-2-4-14-10(8)15-7-9-5-11(12,13)6-9/h2-4,9H,5-7H2,1H3
• InChI Key： KKLMDMHABVDCKU-UHFFFAOYSA-N
• SMILES： FC1(CC(COC2C(C)=CC=CN=2)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine

Introduction to 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine (CAS No. 2202078-76-8)

2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine (CAS No. 2202078-76-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridines, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine is characterized by a pyridine ring substituted with a 3,3-difluorocyclobutylmethoxy group and a methyl group at the 3-position. The presence of the difluorocyclobutyl moiety imparts unique chemical and physical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine has also shown promise in neuroprotective research. A study conducted by researchers at the University of California, San Francisco, found that this compound can effectively protect neurons from oxidative stress-induced damage. The mechanism of action involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes. These findings indicate that 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine have also been investigated. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These pharmacokinetic characteristics suggest that 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine could be developed into an effective oral medication.

To further explore the therapeutic potential of 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine, several clinical trials are currently underway. One such trial is evaluating the safety and efficacy of this compound in patients with chronic inflammatory conditions such as rheumatoid arthritis. Preliminary results from this trial have been promising, with patients showing significant improvements in pain reduction and joint function.

In conclusion, 2-[(3,3-Difluorocyclobutyl)methoxy]-3-methylpyridine (CAS No. 2202078-76-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.